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Compound of Interest

Compound Name: 1-Iodopropane

Cat. No.: B042940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the safe handling, storage, and use of 1-
Iodopropane (n-propyl iodide), a common alkylating agent in organic synthesis. Due to its

hazardous properties, a thorough understanding of safety protocols is critical for all personnel

working with this chemical.

Chemical and Physical Properties
1-Iodopropane is a colorless to yellow liquid that is denser than water and has moderate

volatility.[1][2] Its key physical and chemical properties are summarized below.
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Property Value

CAS Number 107-08-4[3]

Molecular Formula C3H7I[4]

Molecular Weight 169.99 g/mol [5]

Appearance Colorless to yellowish liquid[1][5]

Boiling Point 101-102°C[1]

Density 1.743 g/mL at 25°C[1]

Vapor Pressure 43.1 mmHg[5]

Flash Point 37.8 - 93.3 °C (100 - 200 °F)[6]

Hazard Identification and Classification
1-Iodopropane is classified as a hazardous chemical. It is a flammable liquid and vapor,

harmful if inhaled or swallowed, and causes skin and serious eye irritation.[3][4][5] It may also

cause respiratory irritation.[5][7]
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Hazard Class GHS Classification

Pictograms

Signal Word Warning[5][7]

Hazard Statements

H226: Flammable liquid and vapor.[5]

H302/H332: Harmful if swallowed or if inhaled.

[5] H315: Causes skin irritation.[5] H319:

Causes serious eye irritation.[5] H335: May

cause respiratory irritation.[5] H412: Harmful to

aquatic life with long lasting effects.[6][8]

Precautionary Statements

P210: Keep away from heat, hot surfaces,

sparks, open flames and other ignition sources.

No smoking.[3][9] P261: Avoid breathing

vapors/spray.[6][9] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[9][10] P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[6][9]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3][9] P403+P233: Store in

a well-ventilated place. Keep container tightly

closed.[6][9]

Toxicology and Health Effects
Exposure to 1-Iodopropane can cause a range of adverse health effects. Symptoms of

overexposure may include a burning sensation, coughing, shortness of breath, headache,

nausea, and vomiting.[4]

Route of Exposure Organism Toxicity Value

Oral Mouse LD50: > 1,800 mg/kg[8]

Inhalation Rat LD50: 73,000 mg/m³/30-min[6]
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Long-term Exposure: 1-Iodopropane is suspected of causing genetic defects and cancer.[8]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[6][11]

Avoid contact with skin and eyes and avoid inhaling vapors.[4][9]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[3]

[4][9]

All equipment used when handling the product must be grounded.[12]

Wash hands thoroughly after handling.[7]

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3][7][9]

Keep containers tightly closed.[6][7]

Protect from direct sunlight as the material is light-sensitive and can discolor.[1][6][7] It can

be stabilized with a copper chip or silver wool.[2][7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[12]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 1-Iodopropane. The hierarchy of

controls should always be considered, with PPE as the final line of defense.
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Caption: Hierarchy of safety controls for handling hazardous chemicals.

Eye/Face Protection: Wear chemical safety glasses with side shields or a face shield.[4][7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat. Flame-

retardant antistatic protective clothing is recommended.[4][6][10]

Respiratory Protection: If engineering controls are insufficient, use a full-face respirator with

appropriate cartridges (e.g., type ABEK) or a supplied-air respirator.[4]

Emergency Procedures
First Aid Measures:
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Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3][4][9]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes.[3][4][6] Seek medical attention.[4]

Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, including under

the eyelids.[3][4] Remove contact lenses if present and easy to do.[6] Seek immediate

medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[4] Seek immediate medical attention.[4]

Fire Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][7]

Specific Hazards: The vapors are heavier than air and can form explosive mixtures with air.

[5][6][12] Containers may explode when heated.[5][12] Hazardous combustion products

include carbon oxides and hydrogen iodide.[4][6]

Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

clothing.[4][6][7]

Experimental Protocols
Protocol 1: Accidental Spill Cleanup Methodology

This protocol outlines the steps for managing a small-scale spill of 1-Iodopropane in a

laboratory setting.

Evacuate and Isolate: Immediately alert personnel in the area and evacuate the immediate

vicinity. Isolate the spill area.[4][12]

Ventilate: Ensure the area is well-ventilated, using fume hoods to draw vapors away.
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Eliminate Ignition Sources: Remove all sources of ignition (sparks, flames, hot surfaces)

from the area.[4][9][12]

Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,

eye protection, and a lab coat.[4][7]

Contain Spill: Prevent further leakage if it is safe to do so.[4] Use an inert, non-combustible

absorbent material like vermiculite, dry sand, or earth to contain the spill.[7] Do not use

combustible materials like sawdust.[7]

Absorb and Collect: Carefully absorb the spilled material. Collect the material and place it

into a suitable, closed container for chemical waste disposal.[6][7]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Dispose of Waste: Dispose of the container with the absorbed material as hazardous waste

according to local, state, and federal regulations.[9]

Protocol 2: General Workflow for a Nucleophilic Substitution Reaction

This diagram illustrates a typical experimental workflow for a reaction involving 1-Iodopropane
as an alkylating agent.

Preparation Reaction Work-up & Purification Analysis

1. Reagent Prep
(Substrate, Base, Solvent)

2. Reaction Setup
(Inert Atmosphere)

3. Add 1-Iodopropane
(Slowly, via Syringe)

4. Reaction Monitoring
(TLC, GC/MS) 5. Quench & Extract 6. Purification

(Column Chromatography)
7. Product Analysis

(NMR, IR, MS)

Click to download full resolution via product page

Caption: General workflow for a synthetic reaction using 1-Iodopropane.

Disposal Considerations
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Do not let the product enter drains.[4][6] Surplus and non-recyclable solutions should be

offered to a licensed disposal company.[4] Dispose of contaminated packaging and materials in

the same manner as the product itself, in accordance with all applicable regulations.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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